1-(2-Methoxyphenyl)cyclopropanamine

• IUPAC Name: 1-(2-methoxyphenyl)cyclopropan-1-amine
• InChI: InChI=1S/C10H13NO/c1-12-9-5-3-2-4-8(9)10(11)6-7-10/h2-5H,6-7,11H2,1H3
• InChI Key: OLNNGMGXTFSLEW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CC2)N
• Molecular Formula: C10H13NO
• DSSTOX Substance ID: DTXSID10514345
• Molecular Weight: 163.22 g/mol
• CAS RN: 503417-32-1

Description

1-(2-Methoxyphenyl)cyclopropanamine is a chemical compound with the empirical formula C10H13NO. It is a solid substance.

Molecular Structure Analysis

The molecular structure of 1-(2-Methoxyphenyl)cyclopropanamine can be represented by the SMILES string NC1(CC1)C(C=CC=C2)=C2OC. The InChI key for this compound is OLNNGMGXTFSLEW-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

1-(2-Methoxyphenyl)cyclopropanamine has a molecular weight of 163.22 g/mol. It has a boiling point of 267°C at 760 mmHg and a density of 1.1±0.1 g/cm3. The flash point is 119.5±18.6 °C.

Scientific Research Applications

Analytical Characterization and Detection

1-(2-Methoxyphenyl)cyclopropanamine and related compounds have been the subject of analytical studies. For instance, methods have been developed for their characterization using techniques such as gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. These studies are crucial for identifying the presence of such compounds in biological matrices like blood, urine, and vitreous humor (De Paoli et al., 2013).

Synthesis and Chemical Properties

The chemical synthesis of related phenylcyclopropylamines has been explored for creating analogues of neurotransmitters like histamine and tryptamine. These synthesized compounds are known to inhibit monoamine oxidase and mimic hallucinogens, indicating their potential impact on brain chemistry (Faler & Joullié, 2007).

Pharmacological Profile

Compounds similar to 1-(2-Methoxyphenyl)cyclopropanamine have been examined for their binding affinities to various receptors, including the glutamate NMDA receptor and the serotonin transporter. Understanding these affinities is essential for determining the potential psychotomimetic effects and interactions with other neurological pathways (Roth et al., 2013).

Neurochemical Impact

Studies on the neurochemical impact of methoxetamine, a ketamine analogue and structurally similar to 1-(2-Methoxyphenyl)cyclopropanamine, reveal its influence on neurotransmitters such as dopamine and serotonin in the brain. This research is pivotal in understanding the hallucinogenic and schizophrenia-like symptoms associated with its consumption (Fuchigami et al., 2015).

Potential Therapeutic Applications

Cyclopropanamine compounds, including those with structures related to 1-(2-Methoxyphenyl)cyclopropanamine, have been investigated for their potential use in treating conditions such as schizophrenia, Rett’s syndrome, fragile X syndrome, Alzheimer’s disease, epilepsy, and drug addiction. These compounds target specific enzymes like lysine-specific demethylase, which plays a role in gene expression regulation (Blass, 2016).

Safety And Hazards

1-(2-Methoxyphenyl)cyclopropanamine is classified as a non-combustible solid. The flash point is not applicable. It is recommended to store this compound in a tightly closed container, in a cool and dry place.